Cas no 1804129-44-9 (Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)-
• CAS No: 1804129-44-9
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD28145563
• CID: 5162336
• PubChem ID: 91654570
• Update Time: 2025-05-24

Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)-

• MDL： MFCD28145563
• Inchi： 1S/C11H12F3N/c1-10(11(12,13)14)9-5-3-2-4-8(9)6-7-15-10/h2-5,15H,6-7H2,1H3
• InChI Key： HZKBHOOJCXSPRR-UHFFFAOYSA-N
• SMILES： C1(C)(C(F)(F)F)C2=C(C=CC=C2)CCN1

Additional information on Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)-

Comprehensive Overview of Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)- (CAS No. 1804129-44-9)

The compound Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)- (CAS No. 1804129-44-9) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a tetrahydroisoquinoline core modified with a methyl and trifluoromethyl group, makes it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications, addressing common queries and trends in scientific literature and AI-driven research platforms.

One of the most searched questions regarding Isoquinoline derivatives revolves around their biological activity. Recent studies highlight the role of 1,2,3,4-tetrahydroisoquinoline scaffolds in modulating neurotransmitter receptors, making them candidates for central nervous system (CNS) therapeutics. The addition of a trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers are particularly intrigued by its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

From a synthetic chemistry perspective, the CAS No. 1804129-44-9 compound exemplifies advancements in fluorination techniques. The incorporation of CF3 groups via modern catalytic methods aligns with the industry's shift toward sustainable chemistry. Environmental concerns have spurred interest in green synthesis approaches, and this molecule's production often leverages transition metal catalysts to minimize waste—a recurring theme in SEO-optimized scientific content.

Material science applications are another trending focus. The electron-withdrawing nature of the trifluoromethyl group in Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)- contributes to tunable electronic properties, relevant for organic semiconductors and OLED materials. With the rise of flexible electronics, searches for high-performance small molecules have surged, placing this compound in the spotlight.

Analytical characterization of CAS No. 1804129-44-9 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography—techniques frequently queried in academic databases. Its crystalline stability and solubility profiles are critical for formulation scientists, a niche yet growing area in pharmaceutical SEO content.

In conclusion, Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-(trifluoromethyl)- represents a convergence of medicinal chemistry, catalysis, and materials innovation. Its multifaceted applications resonate with current trends in personalized therapeutics and sustainable technology, ensuring its relevance in both scholarly discussions and industry-driven research.